N-(Cyclohexylmethyl)-N-(2,4-difluorobenzyl)amine

• Molecular Formula: C14H19F2N
• Molecular Weight: 239.30 g/mol
• IUPAC Name: 1-cyclohexyl-N-[(2,4-difluorophenyl)methyl]methanamine
• InChI: InChI=1S/C14H19F2N/c15-13-7-6-12(14(16)8-13)10-17-9-11-4-2-1-3-5-11/h6-8,11,17H,1-5,9-10H2
• InChI Key: BZLHIASZLAVLMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCC2=C(C=C(C=C2)F)F

Description

N-(Cyclohexylmethyl)-N-(2,4-difluorobenzyl)amine is a useful research compound. Its molecular formula is C14H19F2N and its molecular weight is 239.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2,4-difluorobenzylamine (2.84 g, 20.0 mmol) and cyclohexanecarbaldehyde (2.60 mL, 20.0 mmol) in methanol (100 mL) were added acetic acid (4.6 mL, 80 mmol) and sodium cyanoborohydride (1.51 g, 24.0 mmol) and the solution was stirred at room temperature for three days. Water (10 mL) was added and the mixture was concentrated in vacuo. The residue was diluted with aqueous 1 M KOH (125 mL) and ethyl acetate (100 mL) and the phases were separated. The aqueous phase was extracted with ethyl acetate (2×100 mL) and the combined organic phase was dried over Na2SO4 and concentrated in vacuo. Purification on a prepacked column of silica gel (Isolute® SPE Column, 50 g Si/150 mL) with ethyl acetate (33-100% gradient) in heptane as the eluent yielded 2.40 g (50%) of white solids.